Cas no 2171978-09-7 (4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• CAS No: 2171978-09-7
• MF: C₈H₉ClF₃N₃
• MW: 239.625370740891
• CID: 6383788
• PubChem ID: 165789540
• Update Time: 2025-11-01

4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• EN300-1595476
• 2171978-09-7

• Inchi： 1S/C8H9ClF3N3/c9-3-6-7(8(10,11)12)15(14-13-6)4-5-1-2-5/h5H,1-4H2
• InChI Key： LGFPWDUTVUMFTL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N(CC2CC2)N=N1

Computed Properties

• Exact Mass: 239.0437095g/mol
• Monoisotopic Mass: 239.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171978-09-7)

The compound 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171978-09-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of a chloromethyl group, a cyclopropylmethyl substituent, and a trifluoromethyl moiety on a 1H-1,2,3-triazole backbone imparts distinct chemical properties that make it a versatile candidate for further exploration.

Recent research in the area of heterocyclic chemistry has highlighted the importance of triazole derivatives in medicinal applications. The 1H-1,2,3-triazole core is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for drug design. The incorporation of electron-withdrawing groups such as the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug development. Additionally, the chloromethyl group provides a reactive site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

In the context of contemporary pharmaceutical research, compounds like 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole are being investigated for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, these compounds can modulate signaling pathways and potentially lead to therapeutic benefits. The structural features of this molecule make it an interesting candidate for developing kinase inhibitors due to its ability to interact with the active site of these enzymes through hydrogen bonding and hydrophobic interactions.

Moreover, the cyclopropylmethyl group in this compound contributes to its unique physicochemical properties. Cyclopropane rings are known for their rigid structure and ability to enhance binding affinity due to their steric constraints. This feature can be particularly advantageous in drug design, as it allows for precise tuning of interactions with biological targets. The combination of these structural elements makes 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole a promising candidate for further investigation in medicinal chemistry.

Recent studies have also explored the synthetic pathways for accessing this compound. The synthesis of triazole derivatives often involves cycloaddition reactions between azides and alkynes (azide-alkyne cycloaddition), which is a well-established method for constructing triazole rings. The presence of the chloromethyl, cyclopropylmethyl, and trifluoromethyl groups requires careful consideration during synthesis to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex triazole derivatives like this one, opening up new avenues for drug discovery.

The biological activity of 4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole has been preliminarily evaluated in various assays. Initial studies suggest that this compound exhibits inhibitory activity against certain kinases, although further research is needed to fully characterize its pharmacological profile. The potential inhibitory effects on kinases make it an attractive candidate for developing treatments against cancers and inflammatory diseases. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature enhances its bioavailability and therapeutic potential.

In conclusion,4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2171978-09-7) is a structurally unique and biologically relevant compound with significant potential in drug discovery. Its combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research in heterocyclic chemistry continues to advance,4-(chloromethyl)-1-(cyclopropylmethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole holds promise as a key intermediate in the development of next-generation pharmaceuticals.